2,4-dichloro-N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C16H17Cl2N5O/c1-22-4-6-23(7-5-22)16-19-9-12(10-20-16)21-15(24)13-3-2-11(17)8-14(13)18/h2-3,8-10H,4-7H2,1H3,(H,21,24)
• InChI Key: ZVFZJZZQAFKATP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(C=N2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H17Cl2N5O
• Molecular Weight: 366.2 g/mol

Description

2,4-dichloro-N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as JNJ-26854165 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Anticancer Potential

A series of pyrazolopyrimidines derivatives, including compounds structurally related to 2,4-dichloro-N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)benzamide, have been synthesized and evaluated for their anticancer activity. These compounds have shown cytotoxic effects against various cancer cell lines, highlighting their potential as anticancer agents. The structure-activity relationship studies conducted on these compounds provide valuable insights into the design of more potent anticancer drugs (Rahmouni et al., 2016).

Anti-Inflammatory and Analgesic Properties

Research into enaminones as building blocks for synthesizing substituted pyrazoles has led to discoveries of compounds with significant anti-inflammatory and analgesic activities. These compounds, related in structural theme to this compound, could offer new avenues for the development of treatments for conditions requiring anti-inflammatory and analgesic medications (Riyadh, 2011).

Antiviral Activities

A novel synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles has been established, leading to compounds with remarkable antiavian influenza virus activity. This research suggests that derivatives of this compound could be potential candidates for developing new antiviral drugs, especially against the H5N1 strain of the influenza virus (Hebishy et al., 2020).

Histone Deacetylase Inhibition for Cancer Therapy

The compound MGCD0103, sharing a core structural motif with this compound, has been identified as an orally active histone deacetylase inhibitor with selectivity for HDACs 1-3 and 11. It demonstrates significant antitumor activity in vivo, highlighting its potential as an anticancer drug and illustrating the therapeutic possibilities of structurally related compounds in epigenetic modulation (Zhou et al., 2008).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinases (CDKs) . CDKs are crucial regulators of cell cycle and transcription, making them promising targets for the treatment of cancers and other diseases .

Mode of Action

The compound interacts with its targets (CDKs) through a series of hydrogen bonds, hydrophobic C–H…π and π…π interactions . This interaction inhibits the activity of the kinases, thereby affecting the cell cycle and transcription processes .

Biochemical Pathways

The compound’s interaction with CDKs affects the cell cycle and transcription pathways . By inhibiting CDKs, the compound can disrupt the normal progression of the cell cycle and alter transcription, potentially leading to cell death or the inhibition of cell proliferation .

Result of Action

The result of the compound’s action is the inhibition of cell proliferation , particularly in cancer cells . By inhibiting CDKs, the compound disrupts the cell cycle, potentially leading to cell death or the inhibition of cell proliferation .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve hydrogen bonding .

Cellular Effects

Preliminary studies suggest that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound’s stability, degradation, and long-term effects on cellular function are areas of active research .

Metabolic Pathways

The compound is likely to interact with various enzymes or cofactors, and may influence metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of 2,4-dichloro-N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]benzamide within cells and tissues are not well-characterized. The compound may interact with transporters or binding proteins, influencing its localization or accumulation .